4-nitro-N-(2-(trifluoromethoxy)phenyl)benzenesulfonamide

• Molecular Formula: C13H9F3N2O5S
• Molecular Weight: 362.28 g/mol
• IUPAC Name: 4-nitro-N-[2-(trifluoromethoxy)phenyl]benzenesulfonamide
• InChI: InChI=1S/C13H9F3N2O5S/c14-13(15,16)23-12-4-2-1-3-11(12)17-24(21,22)10-7-5-9(6-8-10)18(19)20/h1-8,17H
• InChI Key: OQOIRRGSAPBCDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(F)(F)F

Description

4-nitro-N-(2-(trifluoromethoxy)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H9F3N2O5S and its molecular weight is 362.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-nitro-N-(2-(trifluoromethoxy)phenyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-nitro-N-(2-(trifluoromethoxy)phenyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a pre-cooled solution of 2-(trifluoromethoxy)aniline (1.8 g, 10.16 mmol) in pyridine (20 ml) was added 4-nitrobenzene-1-sulfonyl chloride (2.252 g, 10.16 mmol) in 5-10 mL of pyridine at 0° C. slowly. The reaction mixture was stirred and heated to 85° C. for 3 h, then cooled down to 45° C. and stirred at the same temperature over weekend. The solvent was removed under reduced pressure. The residue was diluted with methylene chloride and washed with 1N HCl (×2), water (×2), and brine. The organic layer was separated, dried with anhydrous Na2SO4, filtered and concentrated under reduced pressure to give 2.82 g of title product.